Cas no 38201-05-7 (Butanoic acid, 4-(ethylamino)-, ethyl ester)

• Product Name: Butanoic acid, 4-(ethylamino)-, ethyl ester
• CAS No: 38201-05-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5300509
• Update Time: 2025-07-19

Butanoic acid, 4-(ethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(ethylamino)-, ethyl ester
• Ethyl 4-(ethylamino)butanoate

• Inchi： 1S/C8H17NO2/c1-3-9-7-5-6-8(10)11-4-2/h9H,3-7H2,1-2H3
• InChI Key： SZZGAYYWSNYVQI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCNCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 4-(ethylamino)-, ethyl ester

Comprehensive Analysis of Butanoic acid, 4-(ethylamino)-, ethyl ester (CAS No. 38201-05-7)

Butanoic acid, 4-(ethylamino)-, ethyl ester (CAS No. 38201-05-7) is a specialized organic compound with a unique molecular structure that combines ester and amine functional groups. This compound, often referred to as ethyl 4-(ethylamino)butanoate, has garnered attention in pharmaceutical and fragrance industries due to its versatile applications. Its CAS number 38201-05-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

The growing interest in 4-(ethylamino)butanoic acid ethyl ester aligns with trends in sustainable chemistry and green synthesis. Recent searches highlight queries like "biodegradable ester derivatives" and "amine-functionalized flavor enhancers," reflecting market demands for eco-friendly additives. Studies suggest this compound's potential as a precursor for non-toxic plasticizers or controlled-release fragrances, addressing current concerns about environmental persistence of synthetic chemicals.

From a structural perspective, the molecule features a butanoic acid backbone modified with an ethylamino group at the 4-position and ethyl ester termination. This configuration enables unique physicochemical properties, including balanced hydrophilicity-lipophilicity (logP ~1.8) and moderate volatility (vapor pressure 0.12 mmHg at 25°C). Analytical techniques like GC-MS and NMR spectroscopy confirm its purity, with characteristic peaks at δ 1.25 (triplet, CH₃) and δ 3.35 (quartet, N-CH₂) in ¹H NMR spectra.

Industrial applications leverage the compound's dual functionality. In fragrance formulations, the ethyl ester group contributes fruity top notes, while the ethylamino moiety enhances longevity through hydrogen bonding with skin proteins. Pharmaceutical research explores its use as a prodrug intermediate, particularly for GABA analogs where the ester group improves blood-brain barrier penetration. These attributes respond to frequent search terms such as "ester-based drug delivery systems" and "amino acid derivatives in cosmetics."

Quality control protocols for CAS 38201-05-7 emphasize HPLC purity ≥98% with strict limits on residual solvents (ICH Q3C guidelines). Stability studies indicate optimal storage under nitrogen at -20°C, with degradation products monitored via HPLC-DAD. The compound's EC number (253-852-4) facilitates REACH compliance documentation, a frequent concern among European manufacturers searching for "REACH-registered ester compounds."

Emerging research directions include enzymatic synthesis using lipase-catalyzed transesterification, aligning with green chemistry principles. Patent analyses reveal growing interest in 38201-05-7 for electronic materials, particularly as a dielectric additive in polymer capacitors. These developments address trending queries about "bio-based electronic chemicals" while maintaining compliance with global chemical regulations.